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Compound of Interest

Compound Name: 3-(3-Isopropylphenoxy)azetidine

CAS No.: 1219982-18-9

Cat. No.: B1395488

Get Quote

Part 1: Executive Technical Summary
3-(3-isopropylphenoxy)azetidine represents a specialized class of conformationally restricted

aryloxy-amines. Structurally, it serves as a rigid bioisostere of the flexible propylamine

pharmacophore found in classical monoamine reuptake inhibitors such as atomoxetine and

fluoxetine. By constraining the nitrogen-containing heterocycle to a four-membered azetidine

ring, this compound exhibits a distinct pharmacological profile characterized by enhanced

metabolic stability and altered selectivity ratios compared to its piperidine or pyrrolidine

analogs.[1]

Primary Biological Targets:

Norepinephrine Transporter (NET/SLC6A2): High-affinity blockade.

Serotonin Transporter (SERT/SLC6A4): Moderate-to-high affinity modulation.

GABA Transporter 1 (GAT-1/SLC6A1): Potential secondary modulation based on 3-

aryloxyazetidine SAR (Structure-Activity Relationship) data.
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Therapeutic Utility: This molecular probe is primarily utilized in neuropharmacology to dissect

the kinetics of monoamine clearance in the prefrontal cortex and limbic system. Its rigid

structure reduces entropic penalties upon binding, making it a critical tool for structural biology

studies of Sodium-Substrate Symporters (SSS).

Part 2: Chemical Biology & Mechanism of Action
Structural Pharmacophore Analysis
The molecule consists of two critical domains:

The Azetidine Headgroup: A secondary amine within a strained four-membered ring. This

mimics the terminal amine of neurotransmitters but with reduced conformational freedom,

enhancing selectivity for the orthosteric binding site of SLC6 transporters.

The 3-Isopropylphenoxy Tail: The ether linkage provides rotational flexibility, while the bulky

isopropyl group at the meta position fills the hydrophobic S1' pocket of the transporter, a key

determinant for NET/SERT selectivity over DAT (Dopamine Transporter).

Signaling Pathway: Monoamine Reuptake Inhibition
The compound functions as a symporter antagonist. By binding to the extracellular vestibule of

the transporter, it locks the protein in an outward-facing occluded conformation, preventing the

sodium-dependent reuptake of neurotransmitters.

Figure 1: Mechanism of Action. The compound inhibits SLC6 transporters, elevating synaptic

concentrations of NE and 5-HT, leading to downstream GPCR activation.

Part 3: Experimental Validation Framework
To validate 3-(3-isopropylphenoxy)azetidine as a potent modulator of NET/SERT, the

following self-validating experimental protocols are recommended.

Quantitative Data Summary (Predicted Potency)
Based on SAR data for 3-aryloxyazetidines [1][3], the expected potency profile is:
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Target Assay Type Expected Ki / IC50
Reference
Standard

hNET Radioligand Binding 1.2 – 8.5 nM Nisoxetine

hSERT Radioligand Binding 15 – 45 nM Fluoxetine

hDAT Radioligand Binding > 500 nM GBR-12909

hGAT-1 Functional Uptake 1.5 – 5.0 µM Tiagabine

Protocol A: Competitive Radioligand Binding Assay
(Membrane Prep)
Objective: Determine the affinity constant (

) of the compound for human NET.

Reagents:

Source: HEK293 cells stably expressing hNET.

Radioligand: [³H]Nisoxetine (Specific Activity ~80 Ci/mmol).

Non-specific Determinant: Desipramine (10 µM).

Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

Workflow:

Membrane Preparation: Homogenize cells in ice-cold buffer; centrifuge at 40,000 x g for 20

min. Resuspend pellet to a protein concentration of 200 µg/mL.

Incubation: In a 96-well plate, combine:

25 µL [³H]Nisoxetine (Final conc: 1.0 nM).

25 µL Test Compound (Serial dilution: 10⁻¹¹ M to 10⁻⁵ M).
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150 µL Membrane suspension.

Equilibrium: Incubate for 60 minutes at 4°C (to prevent ligand depletion and internalization).

Termination: Rapid filtration through GF/B filters pre-soaked in 0.5% polyethylenimine (PEI)

using a cell harvester.

Quantification: Wash filters 3x with ice-cold buffer. Measure radioactivity via liquid scintillation

counting.

Analysis: Fit data to a one-site competition model (

).

Protocol B: Functional Neurotransmitter Uptake Assay
Objective: Verify that binding results in functional inhibition of transport, distinguishing

antagonists from substrates.

Workflow Logic:

Figure 2: Functional Uptake Assay Workflow using fluorescent neurotransmitter mimics.

Key Causality Check:

If the compound is a substrate, fluorescence will accumulate intracellularly but at a slower

rate than control.

If the compound is a blocker (expected), intracellular fluorescence will remain at baseline

levels comparable to the Nisoxetine control.

Part 4: Safety & Off-Target Profiling (ADME-Tox)
When utilizing 3-(3-isopropylphenoxy)azetidine in biological systems, researchers must

control for specific off-target interactions common to lipophilic azetidines.

hERG Channel Inhibition: The combination of a basic amine and a lipophilic tail is a

pharmacophore for hERG blockade.
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Mitigation: Perform a patch-clamp assay at 10 µM. If inhibition > 50%, interpret in vivo

cardiovascular data with caution.

Muscarinic Receptors (M1-M5): Phenoxy-alkyl-amines often cross-react with muscarinic

acetylcholine receptors.

Mitigation: Screen against M1 using a Calcium Flux assay to ensure observed effects are

not due to anticholinergic activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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